Cas no 13273-85-3 (1,3-Dioxane,2,5,5-trimethyl-2-(3-methylbutyl)-)

• Product Name: 1,3-Dioxane,2,5,5-trimethyl-2-(3-methylbutyl)-
• CAS No: 13273-85-3
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 182598
• PubChem ID: 83288
• Update Time: 2025-04-19

1,3-Dioxane,2,5,5-trimethyl-2-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane,2,5,5-trimethyl-2-(3-methylbutyl)-
• 2,5,5-trimethyl-2-(3-methylbutyl)-1,3-dioxane
• 1,3-Dioxane,2,5,5-trimethyl-2-(3-methylbutyl)
• EINECS 236-270-3
• m-Dioxane,2-isopentyl-2,5,5-trimethyl-(8CI)
• UNII-LBE4PA6JBD
• 13273-85-3
• LBE4PA6JBD
• 1,3-Dioxane, 2,5,5-trimethyl-2-(3-methylbutyl)-
• NS00052585
• DTXSID50157735

• Inchi： 1S/C12H24O2/c1-10(2)6-7-12(5)13-8-11(3,4)9-14-12/h10H,6-9H2,1-5H3
• InChI Key： KJWBXOPQYZIDPU-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)COC1(C)CCC(C)C

Computed Properties

• Exact Mass: 200.17800
• Monoisotopic Mass: 200.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 3.3

Experimental Properties

• Density: 0.86
• Boiling Point: 207.8°Cat760mmHg
• Flash Point: 75.3°C
• Refractive Index: 1.418
• PSA: 18.46000
• LogP: 3.21180